2-Methyl-4H-pyrido[4,3-d][1,3]oxazin-4-one

• IUPAC Name: 2-methylpyrido[4,3-d][1,3]oxazin-4-one
• InChI: InChI=1S/C8H6N2O2/c1-5-10-7-2-3-9-4-6(7)8(11)12-5/h2-4H,1H3
• InChI Key: QALUXOLGOFZLHV-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=C(C=NC=C2)C(=O)O1
• Molecular Formula: C8H6N2O2
• DSSTOX Substance ID: DTXSID40631039
• Molecular Weight: 162.15 g/mol
• CAS RN: 3810-23-9

Description

2-Methyl-4H-pyrido[4,3-d][1,3]oxazin-4-one is a secondary metabolite that is widely found in grass family plants. It has broad-spectrum disease and insect resistance and can act on various crop pests. It is also an indicator of resistance in crop breeding.

Synthesis Analysis

The synthesis of 2-Methyl-4H-pyrido[4,3-d][1,3]oxazin-4-one involves the reaction with active methylene compounds. This reaction provides an efficient route to 3-substituted 4-hydroxy-1,8-naphthyridin-2 (1H)-ones. In the case of cyanoacetic esters, the intermediate C-acylation compounds were isolated and subsequently cyclized.

Molecular Structure Analysis

The molecular structure of 2-Methyl-4H-pyrido[4,3-d][1,3]oxazin-4-one is complex and detailed spectral data and physical characteristics for all compounds are reported.

Chemical Reactions Analysis

The chemical reactions of 2-Methyl-4H-pyrido[4,3-d][1,3]oxazin-4-one involve the reaction with active methylene compounds. This reaction provides an efficient route to 3-substituted 4-hydroxy-1,8-naphthyridin-2 (1H)-ones.

Scientific Research Applications

Synthesis Methods

• One-Pot Synthesis Techniques : Pyrido[2,3-b][1,4]oxazin-2-ones, which are structurally related to 2-Methyl-4H-pyrido[4,3-d][1,3]oxazin-4-one, can be synthesized using one-pot annulation methods. This involves the transformation featuring a Smiles rearrangement and subsequent cyclization (Cho et al., 2003).

• Intramolecular O-arylation : Unreported 2-substituted 4H-pyrido[e][1,3]oxazin-4-ones, closely related to the compound , have been synthesized via intramolecular O-arylation. This approach has shown broad applicability and potential in medicinal chemistry (Slowinski et al., 2013).

Chemical Properties and Reactions

• NMR and IR Studies : The NMR and IR spectra of compounds like perhydrobenzo[e]pyrido[1.2-c][1.3]oxazine, which share structural similarities with 2-Methyl-4H-pyrido[4,3-d][1,3]oxazin-4-one, have been studied to understand their configurations and preferred conformations (Crabb & Jones, 1970).

• Scavenging of Lipid Oxidation Products : Compounds such as pyridoxamine, which form structures similar to 2-Methyl-4H-pyrido[4,3-d][1,3]oxazin-4-one, have been shown to react with lipid oxidation products like 4-Oxo-2-nonenal, suggesting potential therapeutic applications (Amarnath & Amarnath, 2015).

• Reaction with Amines : 2-Methyl-4H-pyrido[2,3-d][1,3]oxazin-4-one reacts with amines to give 2-methyl-3H-pyrido[2,3-d]pyrimidin-4-ones, indicating its reactive nature and potential for producing novel compounds (Herold, 1992).

• Synthesis of Pyrido[4,3-d]pyrimidin-4(3H)-ones : The treatment of compounds like pyrido[4,3-d][1,3]oxazin-4-one with amines yields pyrido[4,3-d]-pyrimidin-4(3H)-ones, providing insights into the chemical behavior and potential applications of these molecules (Ismail & Wibberley, 1967).

Potential Applications in Medicinal Chemistry

• Synthesis of Pyridyl-Substituted Triazines : 4H-pyrido[1,3]oxazin-4-ones, structurally similar to the compound of interest, have been used to synthesize pyridyl-substituted 1,3,5-triazines, highlighting their potential in various fields including medicinal chemistry (Le Falher et al., 2014).

• Reactivity Under Microwave Irradiation : The reactivity of 2-methyl-4H-pyrido[2,3-d][1,3]oxazin-4-one under microwave irradiation conditions has been explored, leading to the synthesis of compounds like 4-hydroxy-quinolin-2-ones, which have potential applications in pharmaceutical research (Prousis et al., 2013).